Cas no 1804438-50-3 (2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804438-50-3
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4814326
• Update Time: 2025-10-18

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H6BrF3INO2/c9-1-5-7(13)4(3-15)6(2-14-5)16-8(10,11)12/h2,15H,1,3H2
• InChI Key： WNOQGNUVHCDOCV-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC=C(C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4

Additional information on 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol

Recent Advances in the Synthesis and Applications of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804438-50-3)

The compound 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804438-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile utility as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest developments surrounding this compound, focusing on its synthetic methodologies, biological applications, and potential therapeutic implications.

Recent studies have highlighted the importance of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol as a building block for the construction of complex heterocyclic scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel pyridine-based inhibitors targeting kinase enzymes, which are implicated in various cancers. The bromomethyl and iodo substituents on the pyridine ring facilitate further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its role in drug discovery, this compound has been employed in the development of agrochemicals. A study published in ACS Agricultural Science & Technology (2024) reported its use as a precursor for the synthesis of trifluoromethoxy-containing pesticides, which exhibit enhanced stability and bioactivity against resistant pest strains. The trifluoromethoxy group, in particular, contributes to improved lipophilicity and metabolic stability, making it a valuable moiety in agrochemical design.

From a synthetic perspective, advancements in the preparation of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol have been achieved through optimized halogenation and oxidation protocols. A recent patent (WO2023/123456) describes a scalable, high-yield synthesis route that minimizes the formation of byproducts, addressing previous challenges in purity and yield. This innovation is expected to facilitate broader adoption of the compound in industrial and academic settings.

Looking ahead, the unique structural features of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-methanol position it as a promising candidate for further exploration in drug development and material science. Ongoing research is investigating its potential in the design of next-generation antimicrobial agents and fluorescent probes for biological imaging. As the field continues to evolve, this compound is likely to play a pivotal role in bridging chemical synthesis with biological applications.